Cas no 6787-77-5 (Benzeneacetic acid, a-hydroxy-, magnesium salt (1:?))
6787-77-5 structure
Product Name:Benzeneacetic acid, a-hydroxy-, magnesium salt (1:?)
CAS No:6787-77-5
MF:C8H8MgO3
MW:176.4523229599
CID:527658
PubChem ID:45055374
Update Time:2025-04-19
Benzeneacetic acid, a-hydroxy-, magnesium salt (1:?) Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-hydroxy-, magnesium salt (1:?)
- magnesium phenylglycolate
- benzeneacetate, alpha-hydroxy-, magnesium salt
- UNII-59UEI69K8B
- EINECS 229-853-9
- Bis(alpha-hydroxybenzeneacetato)magnesium
- 18937-33-2
- 6787-77-5
- 59UEI69K8B
- magnesium;2-hydroxy-2-phenylacetate
- NS00081552
- Q27261723
- DTXSID60940453
- SCHEMBL1680918
- MAGNESIUM, BIS(.ALPHA.-(HYDROXY-.KAPPA.O)BENZENEACETATO-.KAPPA.O)-, (T-4)-
- magnesium bis[hydroxy(phenyl)acetate]
- MAGNESIUM MANDELATE [MI]
- EINECS 242-688-7
- Magnesium mandelate
- MANDELIC ACID, MAGNESIUM SALT (2:1)
-
- Inchi: 1S/C8H8O3.Mg/c9-7(8(10)11)6-4-2-1-3-5-6;/h1-5,7,9H,(H,10,11);
- InChI Key: NWOVSMPMPUPGBH-UHFFFAOYSA-N
- SMILES: [Mg].OC(C(=O)O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 176.03234
- Monoisotopic Mass: 176.0323858g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 46.53
Benzeneacetic acid, a-hydroxy-, magnesium salt (1:?) Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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